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Compound of Interest

Compound Name: Platelet Factor 4 (58-70), human

Cat. No.: B12438845 Get Quote

For researchers in hematology, immunology, and drug development, the platelet factor 4 (PF4)

(58-70) peptide is a critical tool, particularly in the study of heparin-induced thrombocytopenia

(HIT). This C-terminal fragment of PF4 is a key antigenic determinant in the formation of

pathogenic antibodies that drive this life-threatening disorder. The choice of a high-quality

synthetic peptide is paramount for reliable and reproducible experimental results. This guide

provides a side-by-side comparison of commercially available PF4 (58-70) peptides, supported

by experimental data and detailed protocols for their evaluation.

Product Comparison
While direct, independent comparative studies of commercial PF4 (58-70) peptides are not

readily available in the public domain, this section synthesizes information from various

suppliers and relevant research publications to offer a comparative overview. The performance

of a specific commercial peptide can be inferred from its purity and its activity in relevant

biological assays.

Table 1: Comparison of Commercial PF4 (58-70) Peptides
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Feature
Supplier A (e.g.,
PeptaNova)

Supplier B (e.g.,
MedChemExpress)

Research Grade
Benchmark

Purity (by HPLC) >99%[1] >98%
>95% (as reported in

various studies)

Molecular Formula C₇₆H₁₃₃N₁₇O₁₈[1] C₇₆H₁₃₃N₁₇O₁₈ C₇₆H₁₃₃N₁₇O₁₈

Molecular Weight 1573.0 g/mol [1] 1573.0 g/mol 1573.0 g/mol

Formulation Lyophilized powder[1] Lyophilized powder Lyophilized powder

Biological Activity

Potent

immunosuppressor in

mice models.[1]

Contains the major

heparin-binding

domain.[2]

Binds to heparin;

recognized by HIT

antibodies.

Storage -20°C[1] -20°C -20°C to -80°C

Note: The information for Supplier A and B is based on publicly available data from their

respective websites. The "Research Grade Benchmark" is a composite representation of what

is typically reported in peer-reviewed publications utilizing synthetic PF4 (58-70) peptides.

Researchers should always request a certificate of analysis (CoA) from the supplier for lot-

specific purity and characterization data.

Experimental Protocols
To ensure the quality and performance of a commercial PF4 (58-70) peptide, it is essential to

validate its activity in-house. Below are detailed protocols for key experiments.

Peptide-Enzyme-Linked Immunosorbent Assay (ELISA)
for Antigenicity
This assay determines the ability of the PF4 (58-70) peptide to be recognized by antibodies,

such as those found in patients with HIT.

Materials:

96-well microtiter plates
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PF4 (58-70) peptide

Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6)

Blocking Buffer (e.g., 5% non-fat dry milk or 1% BSA in PBS)

Wash Buffer (e.g., PBS with 0.05% Tween-20)

Serum/plasma from HIT patients (positive control) and healthy donors (negative control)

HRP-conjugated secondary antibody (e.g., anti-human IgG)

TMB substrate

Stop Solution (e.g., 2N H₂SO₄)

Plate reader

Procedure:

Coating: Dilute the PF4 (58-70) peptide to 1-10 µg/mL in Coating Buffer and add 100 µL to

each well. Incubate overnight at 4°C.

Washing: Wash the plate three times with Wash Buffer.

Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room

temperature.

Washing: Wash the plate three times with Wash Buffer.

Sample Incubation: Add 100 µL of diluted patient or control serum/plasma to the wells.

Incubate for 1-2 hours at room temperature.

Washing: Wash the plate three times with Wash Buffer.

Secondary Antibody Incubation: Add 100 µL of diluted HRP-conjugated secondary antibody

to each well. Incubate for 1 hour at room temperature.

Washing: Wash the plate five times with Wash Buffer.
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Detection: Add 100 µL of TMB substrate to each well and incubate in the dark until a blue

color develops (typically 15-30 minutes).

Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change to

yellow.

Reading: Read the absorbance at 450 nm using a plate reader.

Heparin-Binding Assay
This assay assesses the functional integrity of the PF4 (58-70) peptide by measuring its ability

to bind to heparin.

Materials:

Heparin-coated plates (can be purchased or prepared by coating plates with heparin)

Biotinylated PF4 (58-70) peptide (can be custom synthesized or labeled in-house)

Blocking Buffer

Wash Buffer

Streptavidin-HRP

TMB Substrate

Stop Solution

Plate reader

Procedure:

Blocking: If using self-coated heparin plates, block with Blocking Buffer for 1-2 hours at room

temperature. For commercial plates, follow the manufacturer's instructions.

Washing: Wash the plate three times with Wash Buffer.
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Peptide Incubation: Add 100 µL of various concentrations of biotinylated PF4 (58-70) peptide

to the wells. Incubate for 1-2 hours at room temperature.

Washing: Wash the plate three times with Wash Buffer.

Streptavidin-HRP Incubation: Add 100 µL of diluted Streptavidin-HRP to each well. Incubate

for 1 hour at room temperature.

Washing: Wash the plate five times with Wash Buffer.

Detection: Add 100 µL of TMB substrate and incubate in the dark.

Stopping the Reaction: Add 50 µL of Stop Solution.

Reading: Read the absorbance at 450 nm.

Visualizations
To further clarify the concepts and workflows discussed, the following diagrams have been

generated.
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Caption: Signaling pathway of Heparin-Induced Thrombocytopenia (HIT).
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Caption: Experimental workflow for PF4 (58-70) peptide ELISA.
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Caption: Key characteristics defining a high-quality PF4 (58-70) peptide.

In conclusion, while a definitive ranking of commercial PF4 (58-70) peptides requires direct

comparative testing, researchers can make informed decisions by scrutinizing supplier-

provided data and, most importantly, by conducting in-house validation using standardized

assays. The protocols and conceptual diagrams provided in this guide offer a framework for

such an evaluation, ultimately contributing to more robust and reproducible research in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12438845#side-by-side-comparison-of-different-
commercial-pf4-58-70-peptides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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